Cas no 2740-85-4 (1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene)

1-(Isothiocyanatomethyl)-3-(trifluoromethyl)benzene is a versatile organic compound featuring both an isothiocyanate (–N=C=S) functional group and a trifluoromethyl (–CF₃) substituent on a benzene ring. The isothiocyanate group is highly reactive, enabling its use as a key intermediate in the synthesis of thiourea derivatives, heterocyclic compounds, and biologically active molecules. The presence of the electron-withdrawing trifluoromethyl group enhances the compound's stability and influences its electronic properties, making it valuable in medicinal chemistry and agrochemical research. Its structural features allow for selective modifications, facilitating applications in drug discovery and material science. The compound is typically handled under controlled conditions due to the reactivity of the isothiocyanate moiety.

1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene structure

2740-85-4 structure

Product Name:1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene

CAS No:2740-85-4

MF:C₉H₆F₃NS

MW:217.210851192474

CID:2930436

PubChem ID:13975638

Update Time:2025-07-02

1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene
- PD138978
- CAA74085
- AKOS000212044
- BDBM50073734
- (3-Isothiocyanatomethyl)benzotrifluoride
- C9H6F3NS
- SCHEMBL2340843
- MFCD06740512
- F72695
- CHEMBL3409228
- 2740-85-4
- ROXHCSQEJLPTSB-UHFFFAOYSA-N
- EN300-64646
- Z323038606
- 830-999-6
- Inchi： 1S/C9H6F3NS/c10-9(11,12)8-3-1-2-7(4-8)5-13-6-14/h1-4H,5H2
- InChI Key： ROXHCSQEJLPTSB-UHFFFAOYSA-N
- SMILES： S=C=NCC1C=CC=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 217.01730486g/mol
Monoisotopic Mass: 217.01730486g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 44.4Å²

1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B452630-25mg	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4		25mg	$ 50.00	2022-06-07
TRC	B452630-50mg	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4		50mg	$ 70.00	2022-06-07
TRC	B452630-250mg	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4		250mg	$ 275.00	2022-06-07
Enamine	EN300-64646-0.05g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	0.05g	$45.0	2025-03-21
Enamine	EN300-64646-0.1g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	0.1g	$68.0	2025-03-21
Enamine	EN300-64646-0.25g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	0.25g	$97.0	2025-03-21
Enamine	EN300-64646-0.5g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	0.5g	$152.0	2025-03-21
Enamine	EN300-64646-1.0g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	1.0g	$195.0	2025-03-21
Enamine	EN300-64646-2.5g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	2.5g	$396.0	2025-03-21
Enamine	EN300-64646-5.0g	1-(isothiocyanatomethyl)-3-(trifluoromethyl)benzene	2740-85-4	95.0%	5.0g	$500.0	2025-03-21